Cas no 1260585-13-4 ((8R)-2-Chloro-1,6,7,8-tetrahydro-8-(trifluoromethyl)-4H-pyrimido[1,2-a]pyrimidin-4-one)

• Product Name: (8R)-2-Chloro-1,6,7,8-tetrahydro-8-(trifluoromethyl)-4H-pyrimido[1,2-a]pyrimidin-4-one
• CAS No: 1260585-13-4
• MF: C₈H₇ClF₃N₃O
• MW: 253.608890771866
• MDL: MFCD31630751
• CID: 4565425
• PubChem ID: 136238741
• Update Time: 2025-05-22

(8R)-2-Chloro-1,6,7,8-tetrahydro-8-(trifluoromethyl)-4H-pyrimido[1,2-a]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• (8R)-2-Chloro-1,6,7,8-tetrahydro-8-(trifluoromethyl)-4H-pyrimido[1,2-a]pyrimidin-4-one
• C13527
• (8R)-2-chloro-8-(trifluoromethyl)-6,7,8,9-tetrahydropyrimido[1,2-a]pyrimidin-4-one
• 1260585-13-4
• ISPPUVAQWCTKNO-SCSAIBSYSA-N
• DTXSID401126908
• SCHEMBL931335
• CS-15468
• CS-0033493
• AKOS037650902

• MDL： MFCD31630751
• Inchi： 1S/C8H7ClF3N3O/c9-5-3-6(16)15-2-1-4(8(10,11)12)13-7(15)14-5/h3-4H,1-2H2,(H,13,14)/t4-/m1/s1
• InChI Key： ISPPUVAQWCTKNO-SCSAIBSYSA-N
• SMILES： ClC1=CC(N2C(=N1)N[C@@H](C(F)(F)F)CC2)=O

Computed Properties

• Exact Mass: 253.0229740g/mol
• Monoisotopic Mass: 253.0229740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.7

Additional information on (8R)-2-Chloro-1,6,7,8-tetrahydro-8-(trifluoromethyl)-4H-pyrimido[1,2-a]pyrimidin-4-one

Comprehensive Overview of (8R)-2-Chloro-1,6,7,8-tetrahydro-8-(trifluoromethyl)-4H-pyrimido[1,2-a]pyrimidin-4-one (CAS No. 1260585-13-4)

(8R)-2-Chloro-1,6,7,8-tetrahydro-8-(trifluoromethyl)-4H-pyrimido[1,2-a]pyrimidin-4-one is a specialized chemical compound with significant potential in pharmaceutical research and development. With the CAS number 1260585-13-4, this compound has garnered attention due to its unique structural properties and potential applications in drug discovery. Researchers and industry professionals are increasingly interested in its synthesis, mechanism of action, and therapeutic benefits.

The molecular structure of (8R)-2-Chloro-1,6,7,8-tetrahydro-8-(trifluoromethyl)-4H-pyrimido[1,2-a]pyrimidin-4-one features a pyrimido[1,2-a]pyrimidin-4-one core, which is a key scaffold in medicinal chemistry. The presence of a chloro and trifluoromethyl group enhances its reactivity and binding affinity, making it a valuable candidate for targeting specific biological pathways. This compound is often explored in the context of enzyme inhibition and receptor modulation, particularly in diseases where such interactions are critical.

One of the most searched topics related to this compound is its role in central nervous system (CNS) drug development. Given the increasing prevalence of neurological disorders, researchers are keen on identifying novel compounds that can cross the blood-brain barrier and exhibit minimal side effects. The trifluoromethyl group in (8R)-2-Chloro-1,6,7,8-tetrahydro-8-(trifluoromethyl)-4H-pyrimido[1,2-a]pyrimidin-4-one is particularly noteworthy, as it often improves metabolic stability and bioavailability—key factors in CNS-active drugs.

Another area of interest is the compound's potential in cancer research. The pyrimidine ring system is a common motif in anticancer agents, and modifications such as the introduction of a chloro or trifluoromethyl group can significantly alter the compound's efficacy. Preliminary studies suggest that CAS 1260585-13-4 may interact with kinases or other signaling molecules involved in tumor growth, though further validation is required.

From a synthetic chemistry perspective, the preparation of (8R)-2-Chloro-1,6,7,8-tetrahydro-8-(trifluoromethyl)-4H-pyrimido[1,2-a]pyrimidin-4-one involves multi-step reactions, often starting from readily available pyrimidine derivatives. The stereochemistry at the 8-position (R-configuration) is crucial for its biological activity, necessitating precise control during synthesis. Researchers frequently search for optimized synthetic routes to improve yield and purity, which are critical for scaling up production.

The compound's physicochemical properties, such as solubility, stability, and lipophilicity, are also frequently discussed topics. These properties are essential for determining its suitability in various formulations, whether for oral, intravenous, or other routes of administration. The trifluoromethyl group often enhances lipophilicity, which can be both an advantage and a challenge depending on the intended application.

In the context of intellectual property, (8R)-2-Chloro-1,6,7,8-tetrahydro-8-(trifluoromethyl)-4H-pyrimido[1,2-a]pyrimidin-4-one has been the subject of several patents, highlighting its commercial potential. Pharmaceutical companies and academic institutions are actively investigating its derivatives and analogs to expand its utility. This aligns with the growing trend of repurposing known scaffolds for new therapeutic indications.

Environmental and safety considerations are also paramount when working with this compound. While it is not classified as a hazardous material, proper handling and disposal protocols must be followed to ensure workplace safety. Researchers often seek information on its toxicity profile and environmental impact, which are critical for regulatory compliance.

In summary, (8R)-2-Chloro-1,6,7,8-tetrahydro-8-(trifluoromethyl)-4H-pyrimido[1,2-a]pyrimidin-4-one (CAS 1260585-13-4) represents a promising candidate in pharmaceutical research, with applications spanning CNS disorders, oncology, and beyond. Its unique structural features and potential for customization make it a focal point for ongoing studies. As the scientific community continues to explore its capabilities, this compound is likely to remain a topic of significant interest and innovation.